6-Fluorovanillin

• CAS No.: 79418-77-2
• Molecular Formula: C8H7FO3
• Molecular Weight: 170.14 g/mol
• IUPAC Name: 2-fluoro-4-hydroxy-5-methoxybenzaldehyde
• InChI: InChI=1S/C8H7FO3/c1-12-8-2-5(4-10)6(9)3-7(8)11/h2-4,11H,1H3
• InChI Key: DDEFOLHFKVPOFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)F)O

Description

6-Fluorovanillin is a useful research compound. Its molecular formula is C8H7FO3 and its molecular weight is 170.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

AlCl3 (8.69 g, 65.2 mmol) was added to a solution of 2-fluoro-4,5-dimethoxy-benzaldehyde (2.00 g, 10.9 mmol) in DCM (100 mL) under an atmosphere of argon. The reaction mixture was allowed to stir at room temperature for 16 h. The reaction mixture was slowly quenched with water. The layers were separated and the aqueous layer was then extracted with ethyl acetate (3×). The combined organic layers were dried over sodium sulfate and then evaporated to dryness to yield 2-fluoro-4-hydroxy-5-methoxy-benzaldehyde (1.82 g, 98%) as an off white solid. ESI-MS m/z calc. 170.0. found 171.0 (M+1)+. Retention time: 0.84 minutes (3 min run). 1H NMR (400 MHz, DMSO) δ 10.04 (s, 1H), 7.22 (d, J=6.7 Hz, 1H), 6.73 (d, J=11.9 Hz, 1H), 3.81 (s, 3H).